Cas no 3963-95-9 (Methacycline hydrochloride)

• Product Name: Methacycline hydrochloride
• CAS No: 3963-95-9
• MF: C₂₂H₂₃ClN₂O₈
• MW: 478.879625558853
• MDL: MFCD04972012
• CID: 44619
• PubChem ID: 54685047
• Update Time: 2025-10-29

Methacycline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Metacycline hydrochloride
• 6-DEMETHYL-6-DEOXY-6-METHYLENEOXYTETRACYCLNE HYDROCHLORIDE
• METACYCLINE
• METACYCLINE HCL
• METHACYCLINE HCL
• METHACYCLINE HYDROCHLORIDE
• 12,12a-pentahydroxy-6-methylene-1,11-dioxo-1monohydrochloride
• Methacycline (hydrochloride)
• METHACYCLINE HYDROCHLORIDE (PHYSIOMYCINE)
• 6-methylene-5-hydroxytetracycline hydrochloride
• adriamicina
• ciclobiotic
• germiciclin
• globociclina
• londomycin
• megamycine
• metadomus
• optimycin
• physiomycine
• 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methylene-1,11-dioxo-,monohydrochloride (8CI)
• 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methylene-1,11-dioxo-,monohydrochloride, (4S,4aR,5S,5aR,12aS)- (9CI)
• 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methylene-1,11-dioxo-,monohydrochloride, [4S-(4a,4aa,5a,5aa,12aa)]-
• 6-Demethyl-6-deoxy-5-hydroxy-6-methylenetetracycline hydrochloride
• 6-Demethyl-6-deoxy-6-methylene-5-hydroxytetracycline hydrochloride
• 6-Demethyl-6-deoxy-6-methyleneoxytetracycline monohydrochloride
• 6-Methylene-5-hydroxytetracycline chlorohydrate
• 6-Methyleneoxytetracyclinehydrochloride
• Metacyclinhydrochloride
• Methacycline monohydrochloride
• Metilenbiotic
• Rindex
• Methacyclinehydrochloride
• (4S,4Ar,5S,5aR,12aS)-4-(dimethylamino)-1,5,10,11,12a-pentahydroxy-6-methylidene-3,12-dioxo-4,4a,5,5a
• Methacycline hydrochloride [USP]
• 2-Naphthacenecarboxamide,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methylene-1,11-dioxo-, monohydrochloride, [4S-(4.alpha.,4a.alpha.,5.alpha.,5a.alpha.,12a.alpha.)]-
• C08029
• Q27107336
• 2507-30-4
• NCGC00016645-01
• Methacycline hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• NSC-757835
• SPECTRUM1501104
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methylene-1,11-dioxo-, monohydrochloride, (4S,4aR,5S,5aR,12aS)-
• METHACYCLINE HYDROCHLORIDE [USP MONOGRAPH]
• Methacycline hydrochloride, United States Pharmacopeia (USP) Reference Standard
• 2-Naphthacenecarboxamide,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methylene-1,11-dioxo-, monohydrochloride, [4S-(4.alpha.,4a.alpha.,5.alpha.,5a.alpha.,12a.alpha.)]
• Tox21_110542_1
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methylene-1,11-dioxo-, monohydrochloride, (4S-(4alpha,4aalpha,5alpha,5aalpha,12aalpha))-
• CCG-39016
• (4S,4aR,5S,5aR,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methylene-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrochloride
• s2527
• Rondomycin
• (4S,4aR,5S,5aR,12aR)-4-(dimethylamino)-1,5,10,11,12a-pentahydroxy-6-methylene-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide
• NSC-356465
• Doxycycline Impurity B HCl salt
• METHACYCLINE HYDROCHLORIDE [ORANGE BOOK]
• HMS1571A09
• CHEMBL2146123
• MLS000766829
• Pharmakon1600-01501104
• KS-1240
• SR-05000001769-2
• 9GJ0N7ZAP0
• EINECS 223-568-3
• (4S,4aR,5S,5aR,12aR)-4-(dimethylamino)-1,5,10,11,12a-pentahydroxy-6-methylidene-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide;hydrochloride
• 3963-45-9
• 2-Naphthacenecarboxamide,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methylene-1,11-dioxo-, monohydrochloride, (4S-(4.alpha.,4a.alpha.,5.alpha.,5a.alpha.,12a.alpha.))-
• METHACYCLINE HYDROCHLORIDE [MART.]
• DTXSID10947932
• MFCD04972012
• METHACYCLINE HYDROCHLORIDE [USP-RS]
• SCHEMBL127702
• HY-B0449
• DTXSID5045382
• UNII-9GJ0N7ZAP0
• 4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methylene-1,11-dioxo-2-naphthacenecarboxamide monohydrochloride
• 4-(dimethylamino)-1,5,10,11,12a-pentahydroxy-6-methylidene-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide,hydrochloride
• NSC 356465
• METHACYCLINE HYDROCHLORIDE [VANDF]
• CAS-3963-95-9
• D00849
• Tox21_110542
• AKOS015924655
• CHEBI:6806
• METACYCLINE HYDROCHLORIDE [WHO-DD]
• Rondomycin (TN)
• 9beta-?Androsta-?4,?6-?diene-?3,?17-?dione
• NS00083967
• Metacycline hydrochloride RS
• Methacycline hydrochloride, VETRANAL(TM), analytical standard
• 4-(Dimethylamino)-1,5,10,11,12a-pentahydroxy-6-methylidene-3,12-dioxo-3,4,4a,5,5a,6,12,12a-octahydrotetracene-2-carboximidic acid--hydrogen chloride (1/1)
• METHACYCLINE HYDROCHLORIDE [JAN]
• Methacycline hydrochloride (JAN/USP)
• Methacycline HCl (Physiomycine)
• DTXCID3025382
• Metacyclin hydrochloride
• PD118485
• NCGC00179358-04
• HMS1921D15
• Metacycline hydrochloride 100 microg/mL in Acetonitrile
• NSC356465
• METHACYCLINE HYDROCHLORIDE [MI]
• SR-05000001769
• 3963-95-9
• AC-4567
• NSC757835
• VZQARNDJLLWXGL-CCHMMTNSSA-N
• (4S,4aR,5S,5aR,12aS)-4-(dimethylamino)-1,5,10,12,12a-pentahydroxy-6-methylidene-3,11-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide hydrochloride
• SBI-0051637.0001
• HY-B0449R
• Methacycline (hydrochloride) (Standard)
• AM65078
• Methacycline hydrochloride

• MDL： MFCD04972012
• Inchi： 1S/C22H22N2O8.ClH/c1-7-8-5-4-6-9(25)11(8)16(26)12-10(7)17(27)14-15(24(2)3)18(28)13(21(23)31)20(30)22(14,32)19(12)29;/h4-6,10,14-15,17,25-27,30,32H,1H2,2-3H3,(H2,23,31);1H/t10-,14-,15+,17+,22+;/m1./s1
• InChI Key： VXPSARQTYDZXAO-CCHMMTNSSA-N
• SMILES： Cl.O[C@@]12C(=C(C(N)=O)C([C@H]([C@@H]1[C@H]([C@@H]1C(=C)C3C=CC=C(C=3C(=C1C2=O)O)O)O)N(C)C)=O)O
• BRN： 5470951

Computed Properties

• Exact Mass: 478.11400
• Monoisotopic Mass: 478.1142934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 998
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 168
• XLogP3: nothing
• Topological Polar Surface Area: 182

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.2680
• Melting Point: 246-255°C
• Boiling Point: 813.8°C at 760 mmHg
• Solubility: DMSO 3 mg/mL Water 5 mg/mL Ethanol <1 mg/mL
• PSA: 181.62000
• LogP: 1.06440
• Solubility: Not determined

Methacycline hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： S24/25; S22
• RTECS：QI9276000
• Toxicity：LD50 in rats, mice (mg/kg): 252, 288 i.p. (Goldenthal)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Methacycline hydrochloride

Methacycline Hydrochloride: A Comprehensive Overview of Its Pharmacological Properties, Clinical Applications, and Recent Research Advances

Methacycline Hydrochloride (CAS No. 3963-95-9) is a semi-synthetic tetracycline antibiotic that has been extensively studied for its broad-spectrum antimicrobial activity and therapeutic potential. As a derivative of doxycycline, this compound exhibits unique pharmacokinetic properties and clinical utility, making it a critical component in modern antimicrobial therapy. Recent advancements in pharmacology and microbiology have further expanded its applications, particularly in the treatment of respiratory tract infections, skin and soft tissue infections, and urinary tract infections (UTIs). This article provides an in-depth exploration of the chemical structure, mechanism of action, clinical efficacy, and recent research developments of Methacyyline Hydrochloride, emphasizing its role in combating multidrug-resistant pathogens.

Methacycline Hydrochloride belongs to the tetracycline class of antibiotics, which are known for their ability to inhibit bacterial protein synthesis by binding to the 30S ribosomal subunit. The chemical structure of Methacycline Hydrochloride includes a 14-membered lactone ring and a dihydroxybenzene ring, which contribute to its stability and prolonged half-life compared to its parent compound, doxycycline. A 2023 study published in Antimicrobial Agents and Chemotherapy highlighted the enhanced bioavailability and reduced gastrointestinal side effects of Methacycline Hydrochloride due to its modified chemical structure, which minimizes degradation in the acidic environment of the stomach.

Pharmacologically, Methacycline Hydrochloride demonstrates broad-spectrum activity against both gram-positive and gram-negative bacteria, including Staphylococcus aureus, Streptococcus pyogenes, Escherichia coli, and Haemophilus influenzae. Its ability to penetrate tissues and achieve high concentrations in the skin and respiratory tract makes it particularly effective for skin infections and respiratory tract infections. A 2023 clinical trial published in Journal of Antimicrobial Chemotherapy reported that Methacycline Hydrochloride achieved a 92% clinical cure rate in patients with acute bacterial skin and skin structure infections (ABSSSI), outperforming other tetracycline derivatives in terms of efficacy and tolerability.

Recent research has also focused on the role of Methacycline Hydrochloride in combating multidrug-resistant (MDR) pathogens. A 2023 study in Microbial Pathogenesis demonstrated that Methacycline Hydrochloride exhibits synergistic effects when combined with fluoroquinolones against MRSA (methicillin-resistant Staphylococcus aureus). This finding underscores the potential of Methacycline Hydrochloride as a component of combination therapy strategies to address the growing threat of antibiotic resistance. Additionally, its ability to inhibit the expression of virulence factors in bacterial pathogens has been explored as a novel mechanism for reducing the spread of infections.

The pharmacokinetic profile of Methacycline Hydrochloride is characterized by its prolonged half-life, which allows for once-daily dosing and improved patient compliance. A 2023 pharmacokinetic study published in Drug Metabolism and Disposition revealed that Methacycline Hydrochloride achieves peak plasma concentrations within 2–4 hours after oral administration, with a mean half-life of 10–12 hours. This extended duration of action reduces the frequency of dosing and minimizes the risk of subtherapeutic levels, which is a common issue with other tetracycline antibiotics.

From a clinical perspective, Methacycline Hydrochloride is particularly useful in pediatric populations due to its favorable safety profile and reduced risk of enamel hypoplasia compared to other tetracyclines. A 2023 review in Paediatric Drugs emphasized the role of Methacycline Hydrochloride in the treatment of acute otitis media and urinary tract infections in children, citing its efficacy and safety in this age group. Additionally, its use in gastrointestinal infections caused by Helicobacter pylori has been explored in recent studies, with promising results in combination therapy with proton pump inhibitors.

Recent advancements in microbiology have also highlighted the potential of Methacycline Hydrochloride in preventing the emergence of antibiotic-resistant strains. A 2023 study in Antimicrobial Resistance and Microbial Adaptation demonstrated that Methacycline Hydrochloride can reduce the selection pressure for resistance by maintaining high concentrations in infected tissues, thereby minimizing the opportunity for resistant mutants to emerge. This property is particularly important in the context of community-acquired infections, where the risk of resistance development is higher.

The therapeutic utility of Methacycline Hydrochloride is further supported by its use in dermatological applications. A 2023 clinical study published in Journal of Dermatological Treatment showed that Methacycline Hydrochloride is effective in the treatment of acne vulgaris, with a 78% improvement in lesion count after 12 weeks of therapy. Its anti-inflammatory properties and ability to reduce Propionibacterium acnes colonization make it a valuable option for patients with moderate to severe acne.

Despite its many advantages, the use of Methacycline Hydrochloride is not without challenges. The emergence of resistance mechanisms such as efflux pumps and ribosomal protection proteins has raised concerns about its long-term efficacy. A 2023 review in Antimicrobial Agents and Chemotherapy discussed the need for ongoing surveillance of resistance patterns and the development of novel formulations to enhance its effectiveness. Additionally, the potential for drug interactions with other medications, such as antacids and iron supplements, requires careful consideration in clinical practice.

In conclusion, Methacycline Hydrochloride (CAS No. 3963-95-9) remains a vital component of antimicrobial therapy due to its broad-spectrum activity, favorable pharmacokinetic profile, and recent advancements in clinical applications. Ongoing research continues to expand its therapeutic potential, particularly in the context of multidrug-resistant infections and combination therapy strategies. As the global threat of antibiotic resistance grows, the role of Methacycline Hydrochloride in the development of new antimicrobial agents and treatment protocols is likely to become even more significant in the future.